Cas no 1785560-13-5 (Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 1785560-13-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6032273
• PubChem ID: 22055359
• Update Time: 2025-11-01

Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester
• 138802-17-2
• SCHEMBL52414
• Carbamic acid, (1-formyl-2-methylpropyl)methyl-, 1,1-dimethylethyl ester, (S)-
• EN300-1881078
• 1785560-13-5
• tert-butyl N-methyl-N-(3-methyl-1-oxobutan-2-yl)carbamate

• Inchi： 1S/C11H21NO3/c1-8(2)9(7-13)12(6)10(14)15-11(3,4)5/h7-9H,1-6H3
• InChI Key： WZZUQWBUVSVLRT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C(C=O)C(C)C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 264.9±19.0 °C(Predicted)
• pka: -1.62±0.70(Predicted)

Additional information on Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester

Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1785560-13-5): A Comprehensive Overview

Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 1785560-13-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel bioactive molecules and synthetic intermediates. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester consists of a carbamate functional group linked to a formyl-substituted isobutyl chain and a dimethyl tert-butyl group. This arrangement imparts distinct reactivity and solubility characteristics, making it a versatile building block in organic synthesis. The presence of the formyl group (-CHO) allows for further functionalization via condensation reactions, while the tert-butyl groups enhance stability and influence interactions with biological targets.

In recent years, the compound has been explored for its potential role in pharmaceutical research. Its structural motif resembles that of certain bioactive molecules known to interact with enzymes and receptors. Specifically, the carbamate moiety is frequently encountered in drug candidates due to its ability to form hydrogen bonds and stabilize transition states. This feature makes Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester a promising candidate for designing molecules with enhanced binding affinity and selectivity.

One of the most intriguing aspects of this compound is its application in the synthesis of protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation and cancer progression. By leveraging the reactivity of the formyl group, researchers have been able to develop derivatives that exhibit inhibitory effects on specific proteases. For instance, modifications to the isobutyl chain can fine-tune the compound's interaction with target enzymes, leading to more potent and selective inhibitors. These findings highlight the compound's potential as a scaffold for developing novel therapeutic agents.

The synthesis of Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a tert-butyl carbamate precursor followed by formylation at the isobutyl position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods not only demonstrate the compound's feasibility for large-scale production but also showcase the ingenuity of modern synthetic chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural features make it an excellent candidate for designing polymers with tailored properties. For example, incorporating it into polymer backbones can enhance thermal stability and mechanical strength. Furthermore, its ability to undergo selective functionalization allows for the creation of polymers with specific biological functionalities, such as drug delivery systems or biodegradable materials.

The growing interest in green chemistry has also spurred research into sustainable synthetic routes for Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester. Researchers are exploring catalytic methods that minimize waste and energy consumption without compromising yield or purity. Such efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing. By adopting greener methodologies, scientists can ensure that the production of this valuable compound remains sustainable and scalable.

The future prospects of this compound are vast and multifaceted. As our understanding of molecular interactions deepens, new applications are likely to emerge. For instance, its potential use in designing photoactive materials or sensors cannot be overlooked given its structural versatility. Moreover, advancements in computational chemistry may enable more precise predictions of its behavior in complex systems, further expanding its utility across multiple disciplines.

In conclusion, Carbamic acid, N-(1-formyl-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1785560-13-5) stands as a testament to the ingenuity and innovation inherent in modern chemical research. Its unique structural features and reactivity make it a valuable tool for pharmaceutical development, materials science, and beyond. As research continues to uncover new possibilities for this compound, it will undoubtedly play an increasingly significant role in shaping the future of science and technology.